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Compound of Interest

Compound Name: 2-Bromoallyl alcohol

Cat. No.: B1196351 Get Quote

The proper disposal of 2-bromoallyl alcohol is critical for ensuring laboratory safety and

environmental protection. Due to its hazardous properties, including being a combustible liquid

that is harmful if swallowed, causes skin irritation, and can result in serious eye damage, it

must be managed as regulated hazardous waste.[1][2] Adherence to institutional and

regulatory protocols is mandatory for all personnel handling this chemical.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 2-bromoallyl alcohol with

the appropriate Personal Protective Equipment (PPE) in a controlled environment.

Engineering Controls: Always handle 2-bromoallyl alcohol in a well-ventilated area,

preferably within a certified chemical fume hood.[1]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety

goggles, and a face shield to protect against splashes.[1][2] A lab coat is also required.

Avoid Contact: Prevent contact with skin, eyes, and clothing.[3] Do not inhale vapors or

mists.[1]

Contamination: Immediately change any contaminated clothing.[1] Wash hands thoroughly

with soap and water after handling.[1][4]

Chemical and Physical Properties
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A summary of key data for 2-bromoallyl alcohol is provided below. This information is crucial

for safe handling and for completing hazardous waste manifests.

Property Value Reference

CAS Number 598-19-6 [1][2]

Molecular Formula C₃H₅BrO [2]

Density 1.654 g/mL at 25 °C [2]

Flash Point 76.7 °C (170.1 °F) - closed cup [2]

Boiling Point 58-62 °C / 100 mbar [2]

Hazard Classifications

Combustible liquid, Acute

Toxicity 4 (Oral), Skin Irritation

2, Serious Eye Damage 1,

STOT SE 3

[1][2]

Step-by-Step Disposal Protocol
The standard and recommended disposal route for 2-bromoallyl alcohol is through your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor.[5][6] Chemical deactivation should not be attempted by laboratory

personnel unless specific, validated procedures are provided by EHS.

Step 1: Waste Segregation and Collection
Proper segregation is the foundation of safe chemical waste management. Never mix

incompatible waste streams.

Liquid Waste:

Collect pure 2-bromoallyl alcohol, reaction residues, and solutions containing this

chemical in a designated, leak-proof, and chemically compatible container.[4]

The container should have a secure screw-top cap.

Solid Waste:
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Collect all materials contaminated with 2-bromoallyl alcohol, such as pipette tips, gloves,

and absorbent pads, in a separate, clearly labeled container or heavy-duty plastic bag.[4]

[7]

This prevents the contamination of non-hazardous lab trash.[7]

Step 2: Container Labeling
Accurate labeling is a regulatory requirement and is essential for safety.

Affix a "Hazardous Waste" label to the container before adding any waste.[4][6]

Clearly write the full chemical name, "2-Bromoallyl alcohol," and list all other chemical

constituents and their approximate concentrations.[4][5]

Ensure the label includes appropriate hazard pictograms (e.g., corrosive, irritant,

environmental hazard).

Step 3: Secure Storage
Store waste containers safely pending collection.

Keep waste containers tightly closed when not in use.[1][3]

Store the sealed containers in a designated satellite accumulation area that is away from

incompatible materials and general work areas.[4][6]

Ensure the storage location is cool and well-ventilated.[1][8]

Step 4: Arrange for Disposal
The final step is the transfer of waste to trained professionals.

Once the waste container is approaching full (typically 75-80% capacity), contact your

institution's EHS department to schedule a waste pickup.[6]

Complete all required waste disposal forms and documentation as per your institution's

protocol.[5][6]
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Never pour 2-bromoallyl alcohol down the drain or dispose of it in regular trash.[1][3]

Emergency Procedures: Spill Management
In the event of a spill, immediate and correct action is required to mitigate hazards.

Evacuate and Alert: Evacuate all non-essential personnel from the immediate area and alert

colleagues.[9]

Control Vapors: Ensure adequate ventilation. If safe to do so, eliminate all nearby ignition

sources as the material is combustible.[1][3]

Contain Spill: Wearing appropriate PPE, contain the spill by absorbing the liquid with an inert

material such as vermiculite, sand, or a commercial chemical absorbent.[3][5][9]

Collect Waste: Carefully scoop the absorbed material and place it into a sealed, labeled

container for disposal as hazardous waste.[3][5]

Decontaminate: Clean the spill area thoroughly.[1]

Disposal Workflow Diagram
The following diagram outlines the logical steps for the proper disposal of waste containing 2-
bromoallyl alcohol.
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Caption: Logical workflow for the safe disposal of 2-bromoallyl alcohol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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